N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C20H20N4O4/c1-3-18-23-20(28-24-18)14-4-10-17(11-5-14)27-12-19(26)22-16-8-6-15(7-9-16)21-13(2)25/h4-11H,3,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: BLWSFCYDDQRUAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as AOPP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which plays a crucial role in the production of prostaglandins, a group of lipid compounds that mediate inflammation and pain. AOPP has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its pharmacological effects by inhibiting the activity of COX-2, which is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. Prostaglandins are mediators of inflammation and pain, and their overproduction is associated with various diseases, including cancer and inflammation. By inhibiting COX-2, N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide reduces the production of prostaglandins and thereby exerts its anti-inflammatory, anticancer, and neuroprotective effects.
Biochemical and physiological effects:
N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have several biochemical and physiological effects, including inhibition of COX-2 activity, reduction of prostaglandin production, induction of apoptosis in cancer cells, inhibition of inflammatory cytokine production, protection against oxidative stress-induced neuronal damage, and improvement of cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments include its potent inhibitory activity against COX-2, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and neuroprotective effects. However, N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations, including its low solubility in water, which may affect its bioavailability and pharmacokinetics, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One direction is to investigate its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Another direction is to develop more potent and selective COX-2 inhibitors based on the structure of N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Finally, further studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide and to optimize its pharmacokinetic and toxicological properties for clinical use.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves several steps, starting with the reaction of 4-aminophenol with acetic anhydride to form N-acetyl-4-aminophenol. This intermediate is then reacted with 4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol in the presence of a base to form the corresponding ether. Finally, the ether is reacted with chloroacetyl chloride in the presence of a base to form N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential therapeutic applications. In cancer research, N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, colon, and lung cancer cells. N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising approach for cancer therapy.
In inflammation research, N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In neurodegenerative disorder research, N-(4-acetamidophenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to protect against oxidative stress-induced neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.